Cas no 1805345-39-4 (4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol
• CAS No: 1805345-39-4
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861881
• Update Time: 2025-06-09

4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-2-12-5(3-13)6(7(4)9)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： ZWDNURDDYGIQDF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol

Introduction to 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol (CAS No. 1805345-39-4)

4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805345-39-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a bromine atom, a difluoromethyl group, and a hydroxymethyl substituent, make it a valuable intermediate in synthetic chemistry and drug discovery.

The significance of 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol lies in its potential as a building block for more complex molecules. The bromine substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of biaryl structures. These types of structures are prevalent in many pharmacologically active compounds. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it an attractive feature for medicinal chemists.

The hydroxymethyl group at the 2-position of the pyridine ring introduces another layer of reactivity, allowing for further derivatization through oxidation, esterification, or etherification reactions. This flexibility makes 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol a versatile precursor for synthesizing a wide range of derivatives with tailored properties. Such derivatives could potentially exhibit novel biological activities or improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of new therapeutic agents derived from pyridine scaffolds. Pyridines are integral to many drugs on the market today, including antiviral, antibacterial, and anticancer agents. The structural motifs present in 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol align well with these trends, suggesting its utility in generating new pharmacophores.

One area where this compound shows promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. Many kinase inhibitors contain pyridine rings as part of their structure. The presence of both bromine and difluoromethyl groups in 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol makes it an excellent candidate for constructing such inhibitors through palladium-catalyzed cross-coupling reactions.

Another emerging application is in the field of agrochemicals. Pyridine derivatives have been widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique combination of functional groups in 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol could lead to the development of novel agrochemicals with enhanced efficacy and environmental compatibility.

The synthesis of 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route might begin with the bromination of a pyridine derivative followed by nucleophilic substitution to introduce the difluoromethyl group. Subsequent functionalization at the 2-position via hydroxymethylation would yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

The analytical characterization of 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol is critical to ensure its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is used to assess purity by separating the compound from potential impurities.

In conclusion, 4-Bromo-3-(difluoromethyl)-5-methylpyridine-2-methanol (CAS No. 1805345-39-4) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.